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Frequently Asked Questions

What is Zhan Catalyst-1B and what is its typical appearance? Zhan Catalyst-1B is a ruthenium-based

complex used for olefin metathesis reactions. It is sold as a green solid powder [1] [2] [3].

What are the correct storage conditions? The product should be stored in a cool, dry place, away from

moisture and direct sunlight [3]. For long-term stability, it is best kept in its original secure packaging.

What precautions should be taken during handling? Appropriate personal protective equipment (PPE)

should be used, and the catalyst should be handled in a well-ventilated area [3].

In which solvents is the catalyst soluble and insoluble? This solubility profile is key to its recovery and

recycling.

Soluble in: Dichloromethane, dichloroethane, chloroform, and ether [1].
Insoluble in: Methanol, ethanol, and other alcohols [1].

Can the catalyst be recovered and reused? Yes, a key feature of Zhan catalysts is their potential for

recycling. The catalyst can be recovered from reaction mixtures by simple precipitation or filtration due to

its specific solubility, and then reused [1].
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Summary of Technical Data

The table below consolidates the key technical information for quick reference.

Aspect Details

Chemical
Name

Dichloro(1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)((5-
((dimethylamino)sulfonyl)-2-(1-methylethoxy-O)phenyl)methylene-C)ruthenium(II) [1]

[2]

CAS Number 918870-76-5 [2] [3] [4]

Molecular
Formula

C33H43Cl2N3O3RuS [1] [2] [3]

Molecular
Weight

733.75 g·mol⁻¹ [1] [2] [3]

Physical
Form

Green solid powder [1] [3]

Storage Cool, dry place; away from moisture and light [3]

Experimental Context and Workflow

The provided search results included an example of how a Hoveyda-Grubbs type catalyst (RC303, which is

Zhan Catalyst-1B) was handled in a research setting for immobilization [5]. The workflow below outlines

the general procedure, which may be useful for your support documentation.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Zhan_catalyst
https://www.chemspider.com/Chemical-Structure.24723209.html
https://www.chemspider.com/Chemical-Structure.24723209.html
https://www.samaterials.com/product/ru7105-zhan-catalyst-1b.html
https://www.fishersci.com/shop/products/zhan-catalyst-1b-01g/502462094
https://en.wikipedia.org/wiki/Zhan_catalyst
https://www.chemspider.com/Chemical-Structure.24723209.html
https://www.samaterials.com/product/ru7105-zhan-catalyst-1b.html
https://en.wikipedia.org/wiki/Zhan_catalyst
https://www.chemspider.com/Chemical-Structure.24723209.html
https://www.samaterials.com/product/ru7105-zhan-catalyst-1b.html
https://en.wikipedia.org/wiki/Zhan_catalyst
https://www.samaterials.com/product/ru7105-zhan-catalyst-1b.html
https://www.samaterials.com/product/ru7105-zhan-catalyst-1b.html
https://www.smolecule.com/products/s6609673?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/articles/7/4
https://www.smolecule.com/products/s6609673?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Prepare Toluene
Solution of Zhan Catalyst-1B

Mix with Dried
Mesoporous Support

(e.g., MCM-41, SBA-15)
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via Filtration

Dry Solid Catalyst
under appropriate conditions

Heterogeneous Catalyst
Ready for Use

Click to download full resolution via product page

Key Experimental Details:

The catalyst was immobilized by simply mixing its toluene solution with a dried mesoporous support
(like MCM-41 or SBA-15) for 30 minutes at room temperature [5].

The immobilization process was highly efficient, transferring 94-97% of the Ru complex from the
solution onto the solid support [5].

The resulting solid catalyst was then isolated and dried [5].

Troubleshooting Guide

Based on the available information, here are some common issues and suggested solutions.
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Problem Possible Cause Suggested Solution

Low catalyst
recovery

Incorrect solvent
system for

precipitation

Re-precipitate the catalyst using a solvent pair from its
solubility profile (e.g., add an alcohol to a dichloromethane

solution) [1].

High metal
leaching

Solvent or substrate

promotes desorption

For a more robust process, consider immobilizing the catalyst

on a solid support. Using non-polar solvents like cyclohexane
can significantly reduce leaching [5].

A Note on Information Gaps

The search results provide a solid foundation on the identity, basic handling, and a key feature (recyclability)

of Zhan Catalyst-1B. However, they lack the following details that would be valuable for a comprehensive

technical guide:

Defined Shelf Life: No specific expiration date or data on long-term stability under recommended

conditions was found [3].
Detailed Degradation Data: Information on how the catalyst degrades over time or under stress

(e.g., heat, air) is not available.
Quantitative Stability Metrics: There are no specific figures on stability in various solvents or

against impurities like water and oxygen.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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